Cas no 141091-40-9 (Cyclopropanecarboxylic acid, 2-chloro-1-methyl-, methyl ester)

• Product Name: Cyclopropanecarboxylic acid, 2-chloro-1-methyl-, methyl ester
• CAS No: 141091-40-9
• MF: C₆H₉ClO₂
• MW: 148.587461233139
• CID: 1309185
• PubChem ID: 12831298
• Update Time: 2025-04-20

Cyclopropanecarboxylic acid, 2-chloro-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-chloro-1-methyl-, methyl ester
• methyl 2-chloro-1-methylcyclopropane-1-carboxylate
• SCHEMBL11167057
• DTXSID70510989
• 141091-40-9

• Inchi： 1S/C6H9ClO2/c1-6(3-4(6)7)5(8)9-2/h4H,3H2,1-2H3
• InChI Key： OBZWEJATTWBOPG-UHFFFAOYSA-N
• SMILES： ClC1CC1(C(=O)OC)C

Computed Properties

• Exact Mass: 148.02917
• Monoisotopic Mass: 148.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3